Cas no 244793-40-6 (Cyclopropanecarboxylicacid, 2-formyl-2-(1-methylethyl)-)

• Product Name: Cyclopropanecarboxylicacid, 2-formyl-2-(1-methylethyl)-
• CAS No: 244793-40-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 245899
• PubChem ID: 45083893
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2-formyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-formyl-2-(1-methylethyl)-
• Cyclopropanecarboxylic acid, 2-formyl-2-(1-methylethyl)- (9CI)
• 2-formyl-2-propan-2-ylcyclopropane-1-carboxylic acid
• 2-Formyl-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-formyl-2-(1-methylethyl)-
• 2-(2-isopropyl)-2-formyl-cyclopropyl-methanoic acid
• DTXSID80665510
• 244793-40-6
• Cyclopropanecarboxylic acid,2-formyl-2-(1-methylethyl)-(9CI)

• Inchi： 1S/C8H12O3/c1-5(2)8(4-9)3-6(8)7(10)11/h4-6H,3H2,1-2H3,(H,10,11)
• InChI Key： ZRPOGGZJDNXJIC-UHFFFAOYSA-N
• SMILES： OC(C1CC1(C=O)C(C)C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37